- Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334
Cas no 20594-92-7 (1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide)
20594-92-7 structure
Product Name:1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
CAS No:20594-92-7
MF:C14H10N2O2
MW:238.241403102875
CID:1394957
PubChem ID:569601
Update Time:2025-04-20
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
- 4-oxido-3,5-diphenyl-1,2,4-oxadiazol-4-ium
- 3,5-diphenyl-1 ,2,4-oxadiazole-4-oxide
- 20594-92-7
- DTXSID30341054
-
- Inchi: 1S/C14H10N2O2/c17-16-13(11-7-3-1-4-8-11)15-18-14(16)12-9-5-2-6-10-12/h1-10H
- InChI Key: DUFTVORLLGQZQC-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=[N+](C(C2C=CC=CC=2)=N1)[O-]
Computed Properties
- Exact Mass: 238.0743
- Monoisotopic Mass: 238.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dichloromethane ; 1 h, -40 °C → 0 °C
Reference
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Raw materials
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Preparation Products
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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